Cas no 21810-34-4 (Potassium 6-hydroxyhexanoate)

• Product Name: Potassium 6-hydroxyhexanoate
• CAS No: 21810-34-4
• MF: C₆H₁₁KO₃
• MW: 170.248043298721
• MDL: MFCD27920725
• CID: 1090362
• Update Time: 2025-05-25

Potassium 6-hydroxyhexanoate Chemical and Physical Properties

Names and Identifiers

• Potassium 6-hydroxyhexanoate
• AK142914
• potassium 6-hydroxycaproate
• potassium;6-hydroxyhexanoate
• PMNSIPXEFSYNKZ-UHFFFAOYSA-M
• 6-Hydroxyhexanoic acid, potassium salt
• AX8267476

• MDL： MFCD27920725
• Inchi： 1S/C6H12O3.K/c7-5-3-1-2-4-6(8)9;/h7H,1-5H2,(H,8,9);/q;+1/p-1
• InChI Key： PMNSIPXEFSYNKZ-UHFFFAOYSA-M
• SMILES： [K+].OCCCCCC(=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 85.1
• Topological Polar Surface Area: 60.4

Potassium 6-hydroxyhexanoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Potassium 6-hydroxyhexanoate

Potassium 6-Hydroxyhexanoate: A Comprehensive Overview

Potassium 6-hydroxyhexanoate, also known by its CAS number 21810-34-4, is a compound that has garnered significant attention in various scientific and industrial fields. This organic compound, classified as a potassium salt of 6-hydroxyhexanoic acid, exhibits unique chemical properties that make it valuable in applications ranging from pharmaceuticals to materials science. In this article, we will delve into the structure, synthesis, properties, and recent advancements associated with Potassium 6-hydroxyhexanoate.

The molecular structure of Potassium 6-hydroxyhexanoate is characterized by a six-carbon chain with a hydroxyl group (-OH) at the sixth position and a carboxylate group (-COO⁻) at the first position. The potassium ion (K⁺) acts as the counterion, forming a stable salt. This structure not only influences its physical properties but also plays a crucial role in its reactivity and functionality. Recent studies have highlighted the potential of this compound in enhancing the performance of biodegradable polymers, particularly in the context of sustainable materials development.

One of the most notable applications of Potassium 6-hydroxyhexanoate is in the field of biotechnology. Researchers have explored its role as a precursor for synthesizing polyhydroxyalkanoates (PHAs), a class of biodegradable polyesters produced by microorganisms. These polymers are increasingly being considered as eco-friendly alternatives to conventional plastics due to their ability to degrade naturally in the environment. By incorporating Potassium 6-hydroxyhexanoate into PHA production processes, scientists aim to develop materials with improved mechanical properties and enhanced biocompatibility.

In addition to its role in polymer synthesis, Potassium 6-hydroxyhexanoate has shown promise in pharmaceutical research. Its ability to form stable complexes with various bioactive molecules makes it a potential candidate for drug delivery systems. Recent studies have focused on its use as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to improve drug solubility and bioavailability. This property could pave the way for innovative therapeutic strategies in the treatment of chronic diseases.

The synthesis of Potassium 6-hydroxyhexanoate typically involves fermentation processes using bacteria such as Ralstonia eutropha. These microorganisms are genetically engineered to produce high yields of the compound under controlled conditions. Advances in metabolic engineering have significantly improved the efficiency of this process, making large-scale production more feasible and cost-effective. Furthermore, researchers are exploring alternative synthetic routes, including enzymatic catalysis and chemical synthesis, to diversify production methods and enhance scalability.

From an environmental perspective, Potassium 6-hydroxyhexanoate represents a sustainable alternative to traditional chemical intermediates. Its biodegradability and compatibility with natural ecosystems align with global efforts to reduce plastic waste and promote circular economy practices. As industries continue to seek eco-friendly solutions, compounds like Potassium 6-hydroxyhexanoate are expected to play a pivotal role in driving innovation across multiple sectors.

In conclusion, Potassium 6-hydroxyhexanoate (CAS No. 21810-34-4) is a versatile compound with diverse applications and significant potential for future advancements. Its unique chemical properties, coupled with recent research breakthroughs, position it as a key player in fields such as biotechnology, materials science, and pharmaceuticals. As scientific understanding of this compound deepens, it is likely to contribute even more significantly to addressing global challenges related to sustainability and health.